Cas no 325811-51-6 (5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate)

5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate structure
325811-51-6 structure
Product Name:5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
CAS No:325811-51-6
MF:C16H11Cl2NO3S
MW:368.234441041946
CID:6198614
PubChem ID:2281359
Update Time:2024-01-06

5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • 5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
    • (5,7-dichloroquinolin-8-yl) 4-methylbenzenesulfonate
    • 325811-51-6
    • AG-205/15425015
    • AKOS000598468
    • 5,7-dichloro-8-quinolinyl 4-methylbenzenesulfonate
    • EN300-12721335
    • Inchi: 1S/C16H11Cl2NO3S/c1-10-4-6-11(7-5-10)23(20,21)22-16-14(18)9-13(17)12-3-2-8-19-15(12)16/h2-9H,1H3
    • InChI Key: GODGVOOEVLTDJA-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C2=CC=CN=C2C=1OS(C1C=CC(C)=CC=1)(=O)=O)Cl

Computed Properties

  • Exact Mass: 366.9836698g/mol
  • Monoisotopic Mass: 366.9836698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 64.6Ų

5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-12721335-1.0g
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
325811-51-6
1g
$0.0 2023-06-08
Enamine
EN300-12721335-50mg
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
325811-51-6
50mg
$323.0 2023-10-02
Enamine
EN300-12721335-100mg
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
325811-51-6
100mg
$339.0 2023-10-02
Enamine
EN300-12721335-250mg
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
325811-51-6
250mg
$354.0 2023-10-02
Enamine
EN300-12721335-500mg
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
325811-51-6
500mg
$370.0 2023-10-02
Enamine
EN300-12721335-1000mg
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
325811-51-6
1000mg
$385.0 2023-10-02
Enamine
EN300-12721335-2500mg
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
325811-51-6
2500mg
$754.0 2023-10-02
Enamine
EN300-12721335-5000mg
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
325811-51-6
5000mg
$1115.0 2023-10-02
Enamine
EN300-12721335-10000mg
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
325811-51-6
10000mg
$1654.0 2023-10-02
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent